Cas no 1782010-93-8 (4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid)

• Product Name: 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid
• CAS No: 1782010-93-8
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD26730063
• CID: 5220619
• PubChem ID: 83856353
• Update Time: 2025-06-11

4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylic acid, tetrahydro-4-(3-methyl-5-isoxazolyl)-, 1,1-dioxide
• 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid

• MDL： MFCD26730063
• Inchi： 1S/C10H13NO5S/c1-7-6-8(16-11-7)10(9(12)13)2-4-17(14,15)5-3-10/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： LZGHDVNXTBQLKI-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C2ON=C(C)C=2)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid

Introduction to 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (CAS No. 1782010-93-8) and Its Emerging Applications in Chemical Biology

4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid, identified by the CAS number 1782010-93-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive heterocyclic framework and functional groups. This compound belongs to a class of molecules that integrate elements of both oxazole and thiathiane scaffolds, which are well-known for their broad spectrum of biological activities. The presence of a dioxo group and a carboxylic acid moiety further enhances its potential as a pharmacophore in drug discovery and material science applications.

The molecular structure of 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (CAS No. 1782010-93-8) exhibits a complex arrangement of atoms that contributes to its reactivity and interaction with biological targets. The oxazole ring, characterized by its five-membered aromatic system containing one oxygen atom, is known for its role in various bioactive natural products and pharmaceuticals. In contrast, the thiathiane moiety, which replaces sulfur for one of the carbons in a thiophene ring, introduces additional conformational flexibility and electronic properties that can influence binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets more effectively. Studies suggest that the dioxo group may serve as a critical hydrogen bond acceptor or participate in π-stacking interactions, while the carboxylic acid functionality can engage in salt bridge formation or coordinate with metal ions. These interactions are pivotal in modulating the activity of enzymes, receptors, and other proteins relevant to therapeutic intervention.

The synthesis of 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (CAS No. 1782010-93-8) presents an intriguing challenge due to the necessity of maintaining regioselectivity during the introduction of multiple functional groups. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been instrumental in achieving high yields and purity. These methods not only streamline the synthetic pathway but also allow for structural modifications that can fine-tune biological activity.

In the realm of drug discovery, this compound has been investigated for its potential as an inhibitor or modulator of key biological pathways. Preliminary studies indicate that derivatives of 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (CAS No. 1782010-93-8) may exhibit efficacy against inflammatory diseases, cancer cell proliferation, and neurological disorders. The unique combination of heterocyclic rings and functional groups makes it a versatile scaffold for medicinal chemists seeking novel therapeutic agents.

The role of computational tools in predicting the pharmacokinetic properties of this compound has been increasingly emphasized in recent literature. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications can impact solubility, bioavailability, and metabolic stability. These predictions are crucial for guiding experimental efforts toward optimizing lead compounds before they enter clinical trials.

Additionally, the material science applications of 4-(3-methyl-1,2-oxazol-5-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylic acid (CAS No. 1782010-93-8) are being explored due to its ability to form coordination complexes with metal ions. Such complexes have shown promise in catalysis, luminescence materials, and even as components in drug delivery systems. The versatility of this compound underscores its significance beyond traditional pharmaceutical applications.

The integration of machine learning algorithms into virtual screening processes has further accelerated the discovery pipeline for derivatives of this compound. By leveraging large datasets and predictive models, researchers can identify promising candidates for experimental validation more efficiently than ever before. This synergy between computational biology and synthetic chemistry is revolutionizing how new drugs are developed.

The environmental impact of synthesizing and utilizing this compound is also a growing consideration in modern research. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

Future directions for research on 4-(3-methyl-1,2-oxtazol -5 -yl)- 11 , 11 -dioxo - 11 lambda 6 -thiance - 4 -carboxylic acid (CAS No . 1782010 -93 -8) include exploring its role in nanotechnology applications , such as drug delivery nanoparticles or biosensors . The ability to functionalize its surface with targeting ligands makes it an attractive candidate for site-specific therapeutic interventions .